Cas no 1052607-89-2 (N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide)

• Product Name: N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide
• CAS No: 1052607-89-2
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5919728
• Update Time: 2025-07-22

N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide
• N-[2-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-phenylacetamide

• Inchi： 1S/C18H19N5O2/c1-11-9-15(20-16(24)10-14-7-5-4-6-8-14)23(22-11)18-19-13(3)12(2)17(25)21-18/h4-9H,10H2,1-3H3,(H,20,24)(H,19,21,25)
• InChI Key： WFZLKOBYDJZGPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(C)=C(C)C(=O)N=1)(=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide

Comprehensive Analysis of N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide (CAS 1052607-89-2): Applications and Molecular Insights

The compound N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide (CAS 1052607-89-2) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. With the rise of AI-driven drug discovery and precision medicine, researchers are increasingly exploring small-molecule inhibitors like this compound for targeted therapies. Its pyrimidine-pyrazole hybrid scaffold is particularly noteworthy, as it mimics motifs found in several FDA-approved drugs, making it a promising candidate for further development.

One of the most searched questions in chemical databases and academic forums revolves around the synthetic pathways and structure-activity relationships (SAR) of such compounds. The 4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl moiety in this molecule is a critical pharmacophore, often associated with enzyme inhibition and receptor modulation. Recent studies highlight its potential in addressing inflammatory pathways, a hot topic given the global focus on chronic diseases and immune system regulation. This aligns with the growing demand for non-opioid analgesics and anti-inflammatory agents in the post-pandemic era.

From a computational chemistry perspective, the N-phenylacetamide side chain in this compound enhances its lipophilicity and bioavailability, key factors in drug design optimization. Researchers leveraging molecular docking simulations have identified potential interactions with cyclooxygenase (COX) and protein kinases, which are frequently discussed in cancer research and neurodegenerative disease studies. Such insights are often sought after in PubMed and Google Scholar queries, reflecting the compound's relevance in translational medicine.

The 3-methyl-1H-pyrazol-5-yl segment further diversifies its applications, as pyrazole derivatives are known for their antimicrobial and antioxidant properties. This has led to exploratory studies in agricultural chemistry, where similar structures are investigated for crop protection and sustainable farming solutions. Notably, the compound's low toxicity profile in preliminary assays makes it a candidate for green chemistry initiatives, a trending topic in environmental science.

In the context of intellectual property and patent landscapes, CAS 1052607-89-2 appears in several filings related to heterocyclic compounds and biomedical applications. This underscores its commercial viability, especially in personalized therapeutics and diagnostic tools. As the scientific community shifts toward open-access data and collaborative research, this compound's detailed spectroscopic data (e.g., NMR, HPLC) is increasingly shared in platforms like ChemSpider and PubChem, facilitating faster hit-to-lead transitions.

Future directions for N-[1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-phenylacetamide may include formulation studies for improved oral bioavailability or topical delivery systems, addressing common challenges in pharmacokinetics. Its modular structure also invites derivatization for combinatorial chemistry libraries, a strategy popular in high-throughput screening campaigns. With machine learning now aiding in virtual screening, this compound's journey from bench to bedside could accelerate, answering the drug repurposing queries dominating modern biopharma discussions.